Cas no 53823-15-7 (Tenellin)

• Product Name: Tenellin
• CAS No: 53823-15-7
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• CID: 369852
• PubChem ID: 54708314
• Update Time: 2025-04-19

Tenellin Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3-[(2E,4E)-4,6-dimethyl-1-oxo-2,4-octadien-1-yl]-1,4-dihydroxy-5-(4-hydroxyphenyl)-
• 3-[(2E,4E)-4,6-dimethylocta-2,4-dienoyl]-1,4-dihydroxy-5-(4-hydroxyphenyl)pyridin-2-one
• 3-[(2E,4E,6R)-4,6-dimethyl-1-oxo-2,4-octadien-1-yl]-1,4-dihydroxy-5-(4-hydroxyphenyl)-2(1H)-pyridinone
• 53823-15-7
• MEGxm0_000465
• 2(1H)-Pyridinone, 3-(4,6-dimethyl-1-oxo-2,4-octadienyl)-1,4-dihydroxy-5-(4-hydroxyphenyl)-, (E,E)-
• Q27272418
• 3-[(2E,4E,6R)-4,6-dimethylocta-2,4-dienoyl]-1,4-dihydroxy-5-(4-hydroxyphenyl)pyridin-2-one
• ACon0_000525
• UNII-9E0EXM5N1D
• NSC754582
• Tenellin
• NSC-754582
• 2(1H)-PYRIDINONE, 3-((2E,4E,6R)-4,6-DIMETHYL-1-OXO-2,4-OCTADIEN-1-YL)-1,4-DIHYDROXY-5-(4-HYDROXYPHENYL)-
• 9E0EXM5N1D
• CS-0143876
• HY-138035

• Inchi： 1S/C21H23NO5/c1-4-13(2)11-14(3)5-10-18(24)19-20(25)17(12-22(27)21(19)26)15-6-8-16(23)9-7-15/h5-13,23,25,27H,4H2,1-3H3/b10-5+,14-11+/t13-/m1/s1
• InChI Key： YELFBSBOFKWHSL-UCFWAISOSA-N
• SMILES： OC1=C(C(N(C=C1C1C=CC(=CC=1)O)O)=O)C(/C=C/C(/C)=C/[C@H](C)CC)=O

Computed Properties

• Exact Mass: 369.157623
• Monoisotopic Mass: 369.157623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1
• XLogP3: 3.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 517.2±60.0 °C at 760 mmHg
• Flash Point: 266.6±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Tenellin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines